3-Amino-2-[(4-fluoro-2-methylphenyl)methyl]-N-methylpropanamide

• Molecular Formula: C12H17FN2O
• Molecular Weight: 224.27 g/mol
• IUPAC Name: 2-(aminomethyl)-3-(4-fluoro-2-methylphenyl)-N-methylpropanamide
• InChI: InChI=1S/C12H17FN2O/c1-8-5-11(13)4-3-9(8)6-10(7-14)12(16)15-2/h3-5,10H,6-7,14H2,1-2H3,(H,15,16)
• InChI Key: IINONSKIDGOJRL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)F)CC(CN)C(=O)NC

Description

3-Amino-2-[(4-fluoro-2-methylphenyl)methyl]-N-methylpropanamide is a fluorinated amide derivative characterized by a 4-fluoro-2-methylphenylmethyl substituent and an N-methylpropanamide backbone. The compound’s structure combines electron-withdrawing fluorine and methyl groups on the aromatic ring, which influence its electronic properties, metabolic stability, and interactions with biological targets . Its synthesis typically involves multi-step reactions using fluorinated benzyl precursors and optimized catalytic conditions to ensure high yield and purity .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Amino-2-[(4-fluoro-2-methylphenyl)methyl]-N-methylpropanamide typically involves the reaction of 4-fluoro-2-methylbenzylamine with N-methylpropanamide under specific conditions. The reaction is usually carried out in the presence of a suitable catalyst and solvent to facilitate the formation of the desired product .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification, crystallization, and drying to obtain the final product in its pure form .

Chemical Reactions Analysis

Types of Reactions

3-Amino-2-[(4-fluoro-2-methylphenyl)methyl]-N-methylpropanamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The amino and fluoro groups can participate in substitution reactions with suitable reagents.

Common Reagents and Conditions

Oxidation: Common oxidizing agents such as potassium permanganate or hydrogen peroxide can be used.

Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride are typically employed.

Substitution: Reagents such as halogens or alkylating agents can be used for substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxides, while reduction may produce amines or alcohols .

Scientific Research Applications

3-Amino-2-[(4-fluoro-2-methylphenyl)methyl]-N-methylpropanamide has several scientific research applications:

Chemistry: Used as an intermediate in the synthesis of various organic compounds.

Biology: Studied for its potential biological activities and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic effects and as a precursor in drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3-Amino-2-[(4-fluoro-2-methylphenyl)methyl]-N-methylpropanamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use .

Comparison with Similar Compounds

Table 1: Structural and Pharmacological Comparison

Compound Name	Key Structural Features	Molecular Weight (g/mol)	Notable Biological Activity
3-Amino-2-[(4-fluorophenyl)methyl]-N-methylpropanamide HCl	4-fluorophenylmethyl group (no methyl)	246.71	HDAC inhibition; agrochemical applications
3-Amino-2-[(3-chloro-4-fluorophenyl)methyl]-N-methylpropanamide HCl	3-chloro-4-fluorophenylmethyl group	~280 (estimated)	Analgesic potential; neurotransmitter interactions
N-(2-fluorophenyl)-3-(3-fluorophenyl)propanamide	Dual fluorophenyl groups	292.25	Enhanced receptor binding affinity
N-(3-Amino-2-methylphenyl)-4-chlorobenzamide	Chlorobenzamide moiety	274.73	Altered solubility and pharmacokinetics

Key Observations :

The 3-chloro-4-fluorophenyl analog () exhibits distinct receptor interactions due to combined halogen effects, suggesting divergent therapeutic applications (e.g., pain management vs. cancer).

Biological Activity :

• The target compound’s HDAC inhibition () contrasts with the dual fluorophenyl derivative’s receptor-binding focus ().
• Chlorinated analogs (e.g., ) show reduced electrophilicity compared to fluorinated derivatives, impacting target selectivity .

Pharmacokinetics: Fluorine substitution generally enhances lipophilicity, improving blood-brain barrier penetration compared to non-halogenated analogs (e.g., N-(3-Amino-2-methylphenyl)acetamide in ) . The methyl group in the target compound may reduce solubility in polar solvents compared to methoxy-substituted analogs (e.g., 3-Amino-2-[(3-fluoro-4-methoxyphenyl)methyl]-N-methylpropanamide HCl in ) .

Mechanistic and Therapeutic Divergence

• HDAC Inhibition vs. Enzyme Modulation : While the target compound primarily targets HDACs, analogs like N-(4-chlorophenyl)-3-methylbutanamide () focus on enzyme inhibition via alternative pathways, such as cyclooxygenase or kinase modulation .
• Antimicrobial Activity : Unlike the sulfamoylphenyl-containing compound in , which shows broad-spectrum antimicrobial effects, the target compound’s activity is more specialized toward epigenetic targets .